Cas no 503146-12-1 (4-(Piperazin-1-yl)-2-(trifluoromethyl)pyrimidine)
503146-12-1 structure
Product Name:4-(Piperazin-1-yl)-2-(trifluoromethyl)pyrimidine
CAS No:503146-12-1
MF:C9H11F3N4
MW:232.205651521683
CID:1082637
PubChem ID:23014391
Update Time:2025-04-20
4-(Piperazin-1-yl)-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Piperazin-1-yl)-2-(trifluoromethyl)pyrimidine
- 4-piperazin-1-yl-2-(trifluoromethyl)pyrimidine
- SCHEMBL2850464
- AB51510
- UWUUGUDKZFYSMF-UHFFFAOYSA-N
- 503146-12-1
- DB-105793
-
- Inchi: 1S/C9H11F3N4/c10-9(11,12)8-14-2-1-7(15-8)16-5-3-13-4-6-16/h1-2,13H,3-6H2
- InChI Key: UWUUGUDKZFYSMF-UHFFFAOYSA-N
- SMILES: FC(C1=NC=CC(=N1)N1CCNCC1)(F)F
Computed Properties
- Exact Mass: 232.09358085g/mol
- Monoisotopic Mass: 232.09358085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 41Ų
4-(Piperazin-1-yl)-2-(trifluoromethyl)pyrimidine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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